1-(Methylsulfonyl)piperidin-4-ol

• IUPAC Name: 1-methylsulfonylpiperidin-4-ol
• InChI: InChI=1S/C6H13NO3S/c1-11(9,10)7-4-2-6(8)3-5-7/h6,8H,2-5H2,1H3
• InChI Key: UPEFDWJLNXWMOW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)O
• Molecular Formula: C6H13NO3S
• DSSTOX Substance ID: DTXSID50624154
• Molecular Weight: 179.24 g/mol
• CAS RN: 141482-19-1

Description

The compound "1-(Methylsulfonyl)piperidin-4-ol" is not directly mentioned in the provided papers. However, the papers discuss various sulfonamide and piperidine derivatives, which are structurally related to the compound . These derivatives have been synthesized and evaluated for their biological activities, including antimicrobial, receptor antagonistic, and enzyme inhibitory properties. The papers also delve into the synthesis methods, molecular structure analysis, and the effects of different substituents on the biological activity of these compounds .

Synthesis Analysis

The synthesis of related sulfonamide and piperidine derivatives involves multiple steps, including treatment with sulfonyl chlorides, condensation reactions, and the use of various catalysts like bromodimethylsulfonium bromide (BDMS) . For instance, the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives is achieved by reacting substituted benzhydryl chlorides with a piperidine derivative followed by N-sulfonation . Similarly, the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide involves a series of steps starting from benzenesulfonyl chloride .

Molecular Structure Analysis

The molecular structures of the synthesized compounds are characterized using spectroscopic techniques such as 1H-NMR, IR, and mass spectrometry . X-ray crystallography is also used to investigate the structure of a related compound, revealing a chair conformation of the piperidine ring and a tetrahedral geometry around the sulfur atom .

Chemical Reactions Analysis

The papers describe various chemical reactions used to synthesize piperidine and sulfonamide derivatives. For example, the multicomponent reactions catalyzed by BDMS lead to the formation of functionalized piperidines . The solid-phase synthesis of substituted piperidin-4-one derivatives is facilitated by polymer-bound precursors .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds are inferred from their molecular structures and biological activity studies. The presence of different substituents affects the compounds' solubility, stability, and bioavailability . For instance, bioavailability is improved in certain derivatives by using stability toward rat liver microsomes as a predictor . The crystal structure analysis provides insights into the compounds' solid-state properties, such as hydrogen bonding and crystal packing .

Scientific Research Applications

Chemical Synthesis and Reactions

• Alkyne-Iminium Ion Cyclizations : Utilized in the synthesis of (E)-1-Benzyl-3-(1-iodoethylidene)piperidine, showcasing its role in complex chemical reactions and synthesis processes (Arnold et al., 2003).

Biological and Pharmacological Applications

• Enzyme Inhibition Studies : Evaluated for inhibitory action against butyrylcholinesterase (BChE) enzyme, with potential implications for understanding enzyme-substrate interactions (Khalid et al., 2016).
• Phospholipase A2 Inhibition : Investigated as an inhibitor of membrane-bound phospholipase A2, providing insights into the potential therapeutic applications for cardiovascular conditions (Oinuma et al., 1991).
• Antimicrobial Activity : Demonstrated significant antimicrobial activities against pathogens affecting tomato plants, indicating its potential in agricultural applications (Vinaya et al., 2009).

Structural Analysis and Material Science

• Crystal Structure Analysis : Used in the study of crystal structures of analogous compounds, contributing to the understanding of molecular geometry and intermolecular interactions (Mambourg et al., 2021).
• Synthesis of Hyperbranched Polymers : Applied in the creation of a hyperbranched polymer with a high degree of branching, showcasing its utility in polymer science (Sinananwanich et al., 2009).

Future Directions

Piperidine derivatives, including 1-(Methylsulfonyl)piperidin-4-ol, are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there will be ongoing research and development in this area.